5-(3-ethoxy-5-fluorophenyl)-6-methylpyridin-2-amine

• IUPAC Name: 5-(3-ethoxy-5-fluorophenyl)-6-methylpyridin-2-amine
• InChI: InChI=1S/C14H15FN2O/c1-3-18-12-7-10(6-11(15)8-12)13-4-5-14(16)17-9(13)2/h4-8H,3H2,1-2H3,(H2,16,17)
• InChI Key: CONBLXNPNMEOFB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1)C2=C(N=C(C=C2)N)C)F
• Molecular Formula: C14H15FN2O
• Molecular Weight: 246.28 g/mol

Description

Synthesis Analysis

Synthesis of similar fluorinated aromatic amines involves multiple steps, including halogenation, amination, and substitution reactions. Efficient synthesis methods often employ palladium-catalyzed cross-coupling reactions, such as Suzuki and Buchwald-Hartwig aminations, to introduce the fluorophenyl and ethoxy groups onto the pyridine ring (Stroup et al., 2007). These methods emphasize regioselectivity and functional group tolerance, crucial for synthesizing complex fluorinated compounds.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Future Directions

Future research on this compound could involve exploring its potential applications, such as its use in pharmaceuticals or materials science. Studies could also be conducted to further investigate its physical and chemical properties.